2-Chloromethyl-2-methyl-1,3-benzodioxolan

• Molecular Formula: C9H9ClO2
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 2-(chloromethyl)-2-methyl-1,3-benzodioxole
• InChI: InChI=1S/C9H9ClO2/c1-9(6-10)11-7-4-2-3-5-8(7)12-9/h2-5H,6H2,1H3
• InChI Key: LXPNPLWPOXKZDW-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=CC=CC=C2O1)CCl

Description

2-Chloromethyl-2-methyl-1,3-benzodioxolan is a useful research compound. Its molecular formula is C9H9ClO2 and its molecular weight is 184.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

110 g (1 mol) of pyrocatechol and 200 ml of chloroacetone were mixed and heated to 50° C. 284 g (2 mol) of phosphoruspentoxide were then added in batches upon strong stirring. The temperature inside the reaction must not exceed 70° C. The mass was then subjected to another hour of stirring whereupon it was decanted and the residue was washed twice with benzene whereupon the united phases were concentrated by evaporation in a rotary evaporator. The mass was then subjected to fractionation in a vacuum (12 torr). The fractions in the boiling range between 104° and 150° C. had a weight of 66 g.